Cas no 1000573-73-8 (Ethyl 2,5-dihydro-1-(2-methylphenyl)-5-oxo-1H-1,2,4-triazole-3-carboxylate)
Ethyl 2,5-dihydro-1-(2-methylphenyl)-5-oxo-1H-1,2,4-triazole-3-carboxylate is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a 2-methylphenyl group and an ethyl carboxylate moiety. This structure imparts potential utility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of both the triazole and ester functional groups enhances its reactivity, enabling further derivatization. Its crystalline form and defined molecular weight (248.26 g/mol) ensure consistent purity, making it suitable for precise applications in medicinal chemistry and material science. The compound’s stability under standard conditions further supports its use in research and industrial processes.
1000573-73-8 structure
Product Name:Ethyl 2,5-dihydro-1-(2-methylphenyl)-5-oxo-1H-1,2,4-triazole-3-carboxylate
CAS No:1000573-73-8
MF:C12H13N3O3
MW:247.249922513962
CID:3157600
PubChem ID:135949953
Update Time:2025-10-10
Ethyl 2,5-dihydro-1-(2-methylphenyl)-5-oxo-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 2,5-dihydro-1-(2-methylphenyl)-5-oxo-1H-1,2,4-triazole-3-carboxylate
- Ethyl5-oxo-1-(o-tolyl)-2,5-dihydro-1H-1,2,4-triazole-3-carboxylate
- 1000573-73-8
- Ethyl 5-oxo-1-(o-tolyl)-2,5-dihydro-1H-1,2,4-triazole-3-carboxylate
- MFCD09877896
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- MDL： MFCD09877896
- Inchi： 1S/C12H13N3O3/c1-3-18-11(16)10-13-12(17)15(14-10)9-7-5-4-6-8(9)2/h4-7H,3H2,1-2H3,(H,13,14,17)
- InChI Key： NGQFPUMPMSQOFY-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=NN(C(N1)=O)C1C=CC=CC=1C)=O
Computed Properties
- Exact Mass: 247.09569129Da
- Monoisotopic Mass: 247.09569129Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 71Ų
Ethyl 2,5-dihydro-1-(2-methylphenyl)-5-oxo-1H-1,2,4-triazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM382724-1g |
ethyl 1-(2-methylphenyl)-5-oxo-2,5-dihydro-1H-1,2,4-triazole-3-carboxylate |
1000573-73-8 | 95%+ | 1g |
$521 | 2023-01-13 |
Ethyl 2,5-dihydro-1-(2-methylphenyl)-5-oxo-1H-1,2,4-triazole-3-carboxylate Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
1000573-73-8 (Ethyl 2,5-dihydro-1-(2-methylphenyl)-5-oxo-1H-1,2,4-triazole-3-carboxylate) Related Products
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